Cas no 62545-48-6 (2,3-Oxiranediacetonitrile)

• Product Name: 2,3-Oxiranediacetonitrile
• CAS No: 62545-48-6
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 440837
• PubChem ID: 71385321
• Update Time: 2025-04-19

2,3-Oxiranediacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Oxiranediacetonitrile
• 2-[3-(cyanomethyl)oxiran-2-yl]acetonitrile
• DTXSID80807554
• 2,2'-(Oxirane-2,3-diyl)diacetonitrile (non-preferred name)
• 62545-48-6

• Inchi： 1S/C6H6N2O/c7-3-1-5-6(9-5)2-4-8/h5-6H,1-2H2
• InChI Key： HKJIRNPYHWSGFJ-UHFFFAOYSA-N
• SMILES： O1C(CC#N)C1CC#N

Computed Properties

• Exact Mass: 122.04808
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• PSA: 60.11